Cas no 12770-26-2 (Hafnium hydride (HfH2))

• Product Name: Hafnium hydride (HfH2)
• CAS No: 12770-26-2
• MF: H₂Hf
• MW: 180.505885601044
• CID: 139188
• PubChem ID: 159457
• Update Time: 2025-04-19

Hafnium hydride (HfH2) Chemical and Physical Properties

Names and Identifiers

• Hafnium hydride (HfH2)
• HAFNIUM HYDRIDE
• AC1L4LVC
• AR-1J1456
• AR-1J1457
• EINECS 235-812-6
• Hafnium dihydride
• LS-74029
• hafniumdihydride
• Dihydridehafnium
• HAFNIUM HYDRIDE 99%
• 1J86I9DW1Z
• 13966-92-2
• hafnium;hydride
• Q27252486
• hydrogen(-1) anion
• 12770-26-2
• UNII-1J86I9DW1Z

• Inchi： 1S/Hf.2H/q;2*-1
• InChI Key： AYGFBBAXRCHZSC-UHFFFAOYSA-N
• SMILES： [Hf].[H-].[H-]

Computed Properties

• Exact Mass: 181.962
• Monoisotopic Mass: 181.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 11.400
• Boiling Point: °Cat760mmHg
• Flash Point: °C